4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide
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Description
4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20N4O5S and its molecular weight is 428.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research has been dedicated to synthesizing and characterizing compounds with structural similarities to the specified compound, focusing on their potential as antagonists or inhibitors for various biological targets. One study detailed the synthesis of methylbenzenesulfonamide CCR5 antagonists, highlighting their potential in HIV-1 infection prevention due to their small molecular structure and active groups such as pyridine and benzenesulfonyl (Cheng De-ju, 2015).
Anticancer Activity
Novel indenopyridine derivatives containing benzenesulfonamide units have been synthesized and tested for their in vitro anticancer activity against breast cancer cell lines, with certain compounds showing higher potency than Doxorubicin, a reference drug (M. Ghorab & M. Al-Said, 2012). This indicates the compound's relevance in the development of new anticancer agents.
Ligand for Metal Coordination
The compound and its derivatives are being explored for their potential as ligands in metal coordination. This includes the study of molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide for prospective metal ligand applications (Danielle L Jacobs, B. Chan, & Abby R. O'Connor, 2013).
Photophysicochemical Properties
The photophysicochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units have been studied for their potential as photosensitizers in photodynamic therapy, an alternative cancer treatment method. These studies demonstrate the compound's good solubility, fluorescence, singlet oxygen production, and photostability, making it a viable candidate for cancer treatment (Gülen Atiye Öncül, Ö. Öztürk, & M. Pişkin, 2022).
Antimicrobial Activity
The synthesis and antimicrobial activity of compounds containing the benzenesulfonamide moiety have been investigated, with some derivatives showing promising results against Gram-positive and Gram-negative bacteria and fungi. This highlights the compound's potential in developing new antimicrobial agents (Saber M. Hassan et al., 2009).
Properties
IUPAC Name |
4-(2,5-dioxopyrrolidin-1-yl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5S/c25-18-2-1-11-23(18)17-12-14(9-10-21-17)13-22-30(28,29)16-5-3-15(4-6-16)24-19(26)7-8-20(24)27/h3-6,9-10,12,22H,1-2,7-8,11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKJXFSTUUJNYLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=NC=CC(=C2)CNS(=O)(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.